4-tert-butyl 3-methyl 5-methoxymorpholine-3,4-dicarboxylate
Overview
Description
4-tert-Butyl 3-methyl 5-methoxymorpholine-3,4-dicarboxylate (4-tb-3-m-5-mm-3,4-dc) is a unique organic compound that has been studied for its potential applications in various scientific fields, including synthetic organic chemistry, drug discovery, and biochemistry. 4-tb-3-m-5-mm-3,4-dc is a highly reactive compound with a wide range of properties, making it a promising material for a variety of applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 4-tb-3-m-5-mm-3,4-dc.
Scientific Research Applications
4-tb-3-m-5-mm-3,4-dc has been studied for its potential applications in various scientific fields, including synthetic organic chemistry, drug discovery, and biochemistry. In synthetic organic chemistry, 4-tb-3-m-5-mm-3,4-dc has been used in the synthesis of a variety of compounds, such as amines, esters, and amides. In drug discovery, 4-tb-3-m-5-mm-3,4-dc has been studied as a potential target for drug design. In biochemistry, 4-tb-3-m-5-mm-3,4-dc has been used to study the structure and function of proteins and enzymes.
Mechanism of Action
The mechanism of action of 4-tb-3-m-5-mm-3,4-dc is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes and proteins, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-tb-3-m-5-mm-3,4-dc are not yet fully understood. However, it is believed that the compound can act as an inhibitor of certain enzymes and proteins, which can lead to a variety of biochemical and physiological effects. For example, 4-tb-3-m-5-mm-3,4-dc has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates and lipids. In addition, 4-tb-3-m-5-mm-3,4-dc has been shown to inhibit the activity of certain hormones, such as insulin.
Advantages and Limitations for Lab Experiments
4-tb-3-m-5-mm-3,4-dc has several advantages for use in laboratory experiments. The compound is highly reactive, making it useful for a variety of synthetic organic chemistry applications. In addition, 4-tb-3-m-5-mm-3,4-dc is relatively inexpensive and can be easily synthesized in the laboratory. However, 4-tb-3-m-5-mm-3,4-dc also has some limitations for use in laboratory experiments. The compound is highly reactive, making it difficult to control and predict the reaction outcome. In addition, the compound is not very stable, making it difficult to store and handle.
Future Directions
Given the potential applications of 4-tb-3-m-5-mm-3,4-dc, there are many possible future directions for research. One possible direction is the development of new synthetic methods for the synthesis of 4-tb-3-m-5-mm-3,4-dc. In addition, further research could be conducted to better understand the biochemical and physiological effects of 4-tb-3-m-5-mm-3,4-dc. Finally, further research could be conducted to develop new applications for 4-tb-3-m-5-mm-3,4-dc, such as in drug discovery and biochemistry.
Synthesis Methods
The synthesis of 4-tb-3-m-5-mm-3,4-dc can be accomplished by a variety of methods. The most common method is the reaction of tert-butyl bromide with 3-methyl morpholine in the presence of a base, such as potassium carbonate. This reaction yields the desired product in high yield. Other methods of synthesis include the reaction of 4-tb-3-m-5-mm-3,4-dc with a variety of other reagents, such as ethyl chloroformate, ethyl acetate, and ethyl acetoacetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-tert-butyl 3-methyl 5-methoxymorpholine-3,4-dicarboxylate' involves the reaction of tert-butyl 3-methylmorpholine-3,4-dicarboxylate with methoxyacetic acid in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl 3-methylmorpholine-3,4-dicarboxylate", "methoxyacetic acid", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-methylmorpholine-3,4-dicarboxylate and methoxyacetic acid in a suitable solvent.", "Step 2: Add the catalyst to the reaction mixture and stir at a suitable temperature for a suitable time.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
1822551-06-3 |
Molecular Formula |
C12H21NO6 |
Molecular Weight |
275.3 |
Purity |
95 |
Origin of Product |
United States |
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